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Compound of Interest

Compound Name: Carboxy-PEG4-phosphonic acid

Cat. No.: B606479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for Carboxy-PEG4-phosphonic acid, a heterobifunctional PEG linker commonly utilized in the
synthesis of Proteolysis Targeting Chimeras (PROTACS) and for the pegylation of proteins,
peptides, and nanopatrticles. Due to the limited availability of in-depth toxicological data in the
public domain, this guide emphasizes best practices in laboratory safety and handling based
on available safety data sheets for the compound and its derivatives.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Carboxy-PEG4-phosphonic
acid is fundamental to its safe handling and use in experimental settings. The following table

summarizes these key properties.
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Property Value Source
--INVALID-LINK--, --INVALID-
CAS Number 1623791-69-4
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C11H2309P
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 330.27 g/mol
LINK--
BroadPharm Safety Data
Appearance Liquid Sheet for Carboxy-PEG4-
phosphonic acid ethyl ester
_ --INVALID-LINK--, --INVALID-
Purity >96% - 98%

LINK--

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Carboxy-PEG4-phosphonic acid is not widely
available, an SDS for the closely related "Carboxy-PEG4-phosphonic acid ethyl ester"”

indicates that the substance is not classified as hazardous. However, as with any chemical, it
should be handled with care by personnel trained in handling potentially hazardous materials.

The following table outlines recommended safety and handling procedures.
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Aspect Recommendation Source
) ) Use only in a chemical fume BroadPharm Safety Data
Engineering Controls
hood. Sheet
Personal Protective Equipment ~ Wear chemical-resistant BroadPharm Safety Data
(PPE) gloves and safety goggles. Sheet

Wash thoroughly after
BroadPharm Safety Data

General Hygiene handling. Wash contaminated
Sheet

clothing before reuse.

BroadPharm Safety Data

Conditions to Avoid Heat, flames, and sparks.
Sheet

BroadPharm Safety Data

Materials to Avoid Oxidizing agents.
Sheet

First Aid Measures

In the event of exposure, the following first aid measures are recommended based on the SDS
for Carboxy-PEG4-phosphonic acid ethyl ester.
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Exposure Route

First Aid Protocol Source

Skin Contact

Immediately wash the skin with
copious amounts of water for

at least 15 minutes while
BroadPharm Safety Data

removing contaminated
Sheet

clothing and shoes. If irritation
persists, seek medical

attention.

Eye Contact

Immediately flush eyes with
copious amounts of water for

at least 15 minutes, ensuring
BroadPharm Safety Data

adequate flushing by Sheet
ee

separating the eyelids with
fingers. If irritation persists,

seek medical attention.

Remove to fresh air. In severe
BroadPharm Safety Data

Inhalation cases or if symptoms persist,
] ) Sheet
seek medical attention.
Wash out the mouth with
) copious amounts of water for BroadPharm Safety Data
Ingestion )
at least 15 minutes. Seek Sheet

medical attention.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Carboxy-PEG4-phosphonic

acid.
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Condition Recommendation Source

Store in closed vessels,

Long-term Storage ] --INVALID-LINK--
refrigerated at -20°C.

o Shipped at ambient
Shipping --INVALID-LINK--

temperature.

In-use (in solvent) Store at -80°C forup to 1 year.  --INVALID-LINK--

Experimental Protocols and Workflows

Detailed experimental protocols for the safety and toxicity testing of Carboxy-PEG4-
phosphonic acid are not available in the public domain. Researchers should develop their
own protocols in accordance with institutional and regulatory guidelines.

The following diagram illustrates a logical workflow for the safe handling of Carboxy-PEG4-

phosphonic acid in a laboratory setting.

Click to download full resolution via product page

Safe Handling Workflow for Carboxy-PEG4-phosphonic acid.

Disclaimer: The information provided in this guide is intended for use by qualified professionals
and is based on currently available data. It is not exhaustive and does not constitute a formal
safety assessment. Users should always consult the most up-to-date Safety Data Sheet (SDS)
provided by the supplier and adhere to all applicable institutional and governmental safety
regulations. No warranty, expressed or implied, is made and no liability is assumed resulting
from the use of this information.

 To cite this document: BenchChem. [Carboxy-PEG4-phosphonic Acid: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b606479#carboxy-peg4-phosphonic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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